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Introduction
Ectonucleotide Pyrophosphatase/Phosphodiesterase 3 (ENPP3), also known as CD203c, is a

type II transmembrane glycoprotein that functions as a hydrolase, metabolizing extracellular

nucleotides such as ATP.[1][2] By regulating the levels of extracellular ATP, ENPP3 plays a

crucial role in modulating purinergic signaling, which is involved in a wide array of physiological

and pathological processes.[3][4] ENPP3 is expressed in various normal human tissues,

including the prostate, uterus, colon, and on the surface of basophils and mast cells.[4][5] Its

expression is notably upregulated in certain malignancies, particularly in renal cell carcinoma

(RCC) and colon carcinoma, making it a valuable biomarker and a promising therapeutic target.

[6][7][8] Immunohistochemistry (IHC) is a powerful technique to visualize the expression and

localization of ENPP3 in tissue sections, providing critical insights for both basic research and

clinical applications.

ENPP3 Signaling Pathway
ENPP3 is an ectoenzyme that hydrolyzes extracellular nucleotide triphosphates (like ATP) to

their corresponding monophosphates (AMP), thereby regulating nucleotide-mediated signaling.

[3] Extracellular ATP is a key signaling molecule that can activate purinergic P2 receptors on

immune cells like mast cells and basophils, triggering inflammatory and allergic responses.[4]
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[9] By degrading ATP, ENPP3 effectively dampens this signaling cascade, helping to prevent

chronic inflammation.[2][9]
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Caption: ENPP3 hydrolyzes extracellular ATP, modulating purinergic signaling.

Detailed Protocol: ENPP3 Immunohistochemistry
This protocol outlines the procedure for detecting ENPP3 in formalin-fixed, paraffin-embedded

(FFPE) human tissue sections.

I. Materials and Reagents
Primary Antibodies: See Table 1 for recommended antibodies and dilutions.

Antigen Retrieval Buffer: Tris-EDTA Buffer (10 mM Tris, 1 mM EDTA, pH 9.0).

Wash Buffer: Phosphate Buffered Saline with 0.05% Tween-20 (PBST).
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Blocking Solution: 5% Bovine Serum Albumin (BSA) or normal goat serum in PBST.

Secondary Antibody: HRP-conjugated goat anti-mouse or goat anti-rabbit IgG.

Detection System: DAB (3,3'-Diaminobenzidine) chromogen kit.

Counterstain: Hematoxylin.

Reagents for Deparaffinization & Rehydration: Xylene, Ethanol (100%, 95%, 70%).

Mounting Medium: Permanent mounting medium.

Equipment: Microscope, Coplin jars, humidified chamber, pressure cooker or water bath for

antigen retrieval.

II. Experimental Workflow
The following diagram provides a high-level overview of the IHC workflow.
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Caption: Step-by-step workflow for ENPP3 immunohistochemistry.
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III. Step-by-Step Procedure
Deparaffinization and Rehydration:

Immerse slides in xylene: 2 changes for 5 minutes each.

Immerse in 100% ethanol: 2 changes for 3 minutes each.

Immerse in 95% ethanol: 1 change for 3 minutes.

Immerse in 70% ethanol: 1 change for 3 minutes.

Rinse thoroughly in deionized water.

Antigen Retrieval (Heat-Induced):

Pre-heat Tris-EDTA buffer (pH 9.0) in a pressure cooker or water bath to 95-100°C.

Place slides in the hot buffer and incubate for 20-45 minutes. A longer incubation of 45

minutes may improve unmasking.[6][10]

Allow slides to cool in the buffer at room temperature for at least 20 minutes.

Rinse slides in PBST.

Blocking:

Incubate slides with 3% hydrogen peroxide for 10 minutes to block endogenous

peroxidase activity.

Rinse with PBST.

Apply blocking solution (e.g., 5% BSA) and incubate for 30-60 minutes at room

temperature in a humidified chamber.

Primary Antibody Incubation:

Drain the blocking solution (do not wash).
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Apply the diluted primary anti-ENPP3 antibody (see Table 1) to the sections.

Incubate overnight at 4°C or for 1-2 hours at room temperature in a humidified chamber.

Secondary Antibody Incubation:

Wash slides with PBST: 3 changes for 5 minutes each.

Apply the HRP-conjugated secondary antibody according to the manufacturer's

instructions.

Incubate for 30-60 minutes at room temperature in a humidified chamber.

Detection:

Wash slides with PBST: 3 changes for 5 minutes each.

Prepare the DAB substrate solution just before use.

Apply the DAB solution to the slides and incubate for 2-10 minutes, or until a brown

precipitate is visible under the microscope.

Immediately stop the reaction by rinsing with deionized water.

Counterstaining, Dehydration, and Mounting:

Submerge slides in Hematoxylin for 1-2 minutes.

Rinse with running tap water until the water runs clear.

"Blue" the sections in a gentle stream of tap water or a bluing agent.

Dehydrate the sections through graded ethanols (70%, 95%, 100%) and clear in xylene.

Apply a drop of permanent mounting medium and place a coverslip.

IV. Expected Results
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A positive ENPP3 signal will appear as a brown precipitate (from DAB) at the site of protein

expression. ENPP3 is a transmembrane protein, so staining is expected to be primarily

membranous.[11] In tissues like the normal kidney, apical membrane staining in proximal

tubules is characteristic.[12] The cell nuclei will be stained blue by the hematoxylin

counterstain.

Data and Resources
Table 1: Recommended Primary Antibodies for ENPP3
IHC

Antibody
Name/Clone

Host/Clonality
Recommended
Dilution (IHC-P)

Supplier Catalog #
(Example)

ENPP3/CD203c Rabbit Polyclonal 1:100 - 1:500

Thermo Fisher

Scientific: BS-

1568R[13]

ENPP3/9892 Mouse Monoclonal 1-2 µg/mL GeneTex: GTX53618

ENPP3/CD203c

(E5M2W)
Rabbit Monoclonal As per datasheet

Cell Signaling

Technology:

#71414[8]

Anti-ENPP3 Rabbit Polyclonal As per datasheet OriGene: TA322680[5]

Note: Optimal dilutions should be determined empirically by the end-user.

Table 2: Summary of ENPP3 Protein Expression in
Human Tissues
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Tissue Type Expression Level
Cellular
Localization /
Notes

References

Normal Tissues

Kidney Low to Medium
Apical expression in

proximal tubules.
[12]

Prostate Detected [4][14]

Uterus Detected [4][14]

Colon Detected [4]

Fallopian Tube Medium [12]

Basophils / Mast Cells Detected Cell surface marker. [4][8]

Liver Detected On bile ducts. [14]

Tumor Tissues

Renal Cell Carcinoma

(Clear Cell)
High

Overexpressed; ~93%

of cases positive.
[7][12]

Renal Cell Carcinoma

(Papillary)
Medium to High

Overexpressed; ~73%

of cases positive.
[7][12]

Colon Carcinoma High Upregulated. [6][8]

Hepatocellular

Carcinoma (HCC)
Low to Medium [12]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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